
safety and handling of 4-(3-
Hydroxyphenoxy)benzoic acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
4-(3-Hydroxyphenoxy)benzoic

acid

Cat. No.: B1581726 Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-(3-Hydroxyphenoxy)benzoic Acid

Introduction
4-(3-Hydroxyphenoxy)benzoic acid is an aromatic ether and carboxylic acid derivative that

serves as a valuable building block in medicinal chemistry and materials science. Its structural

motifs are pertinent to the development of novel therapeutic agents and functional polymers.

For professionals in research and drug development, understanding its chemical properties

and associated hazards is paramount. Mishandling not only poses a direct risk to laboratory

personnel but can also compromise experimental integrity and reproducibility.

This guide provides a comprehensive framework for the safe handling, storage, and disposal of

4-(3-Hydroxyphenoxy)benzoic acid. It is structured from the perspective of a senior

application scientist, moving beyond mere procedural lists to explain the scientific rationale

behind each safety recommendation. The protocols herein are designed as self-validating

systems to foster a proactive safety culture and ensure the well-being of researchers.

Chemical and Physical Identity
Proper identification is the foundational step in chemical safety. Misidentification of isomers,

such as 3-(4-hydroxyphenoxy)benzoic acid, could lead to the misapplication of safety data. The

key identifiers and properties for 4-(3-Hydroxyphenoxy)benzoic acid are summarized below.
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Property Value Source

IUPAC Name
4-(3-hydroxyphenoxy)benzoic

acid
[1]

CAS Number 56183-35-8 [1]

Molecular Formula C₁₃H₁₀O₄ [1]

Molecular Weight 230.22 g/mol [1][2]

Physical Form Solid

InChI Key
DEDKCEDXZJIDKZ-

UHFFFAOYSA-N
[1]

Hazard Identification and GHS Classification
According to the Globally Harmonized System (GHS), 4-(3-Hydroxyphenoxy)benzoic acid is

classified with specific hazards that dictate its handling procedures. The classification is based

on data submitted to the European Chemicals Agency (ECHA).[1]
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GHS Element Classification Rationale and Implication

Pictogram
alt text

(GHS07)

Indicates that the substance

may cause less severe

hazards, such as irritation or

acute toxicity.

Signal Word Warning

Denotes a lower level of

hazard severity compared to

"Danger".[1]

Hazard Statements

H302: Harmful if

swallowedH319: Causes

serious eye irritation

H302 signifies that ingestion of

relatively small quantities can

cause significant toxic effects.

[1] This necessitates strict

hygiene measures to prevent

accidental ingestion.[3] H319

indicates a risk of significant,

though reversible, eye damage

upon contact.[1] This makes

mandatory eye protection a

critical control measure.

Precautionary Statements P264: Wash skin thoroughly

after handling.P270: Do not

eat, drink or smoke when using

this product.P280: Wear

protective gloves/eye

protection/face

protection.P301+P317: IF

SWALLOWED: Get medical

help.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.P337+P317:

If eye irritation persists: Get

medical help.P501: Dispose of

These statements provide the

essential framework for risk

mitigation, covering

prevention, response, and

disposal.[1]
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contents/container to an

approved waste disposal plant.

Toxicological Profile
The toxicological data for 4-(3-Hydroxyphenoxy)benzoic acid is limited, with the GHS

classification being the primary source of hazard information.

Acute Toxicity: The classification of Acute Toxicity 4 (Oral) and the H302 statement indicate

that the compound is harmful if ingested.[1] While no specific LD50 value is readily available

for this isomer, the classification itself serves as a sufficient warning for stringent handling

protocols.

Eye Irritation: Classified as Eye Irritant 2, the compound can cause serious irritation upon

direct contact.[1] This is a common hazard for acidic, dusty powders which can cause

mechanical and chemical irritation.

Skin Irritation: While not officially classified as a skin irritant under GHS for this specific CAS

number, general best practices for handling aromatic carboxylic acids involve avoiding all

skin contact.[4]

Carcinogenicity & Mutagenicity: There is no data to suggest that this compound is

carcinogenic or mutagenic. For the related compound 4-hydroxybenzoic acid, no component

is identified as a probable, possible, or confirmed human carcinogen by IARC.

Standard Operating Procedure (SOP) for Safe
Handling
A systematic approach is crucial to minimize exposure. The following protocol outlines the

necessary engineering controls, personal protective equipment, and procedural steps for

handling 4-(3-Hydroxyphenoxy)benzoic acid powder.

Engineering Controls
The primary line of defense is to control hazards at the source.
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Fume Hood: All weighing and solution preparation activities must be conducted inside a

certified chemical fume hood.[5] This is crucial to contain the fine powder, preventing

inhalation and contamination of the general lab environment.

Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive

emissions.[6]

Personal Protective Equipment (PPE)
PPE serves as the final barrier between the researcher and the chemical.

Eye Protection: Wear chemical safety goggles with side shields conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US) standards.[6] This is non-negotiable due to the H319 "Causes

serious eye irritation" classification.

Hand Protection: Wear chemical-resistant nitrile gloves. Inspect gloves for any signs of

degradation or puncture before each use.[4][7] Use proper glove removal technique to avoid

contaminating your skin.[8]

Body Protection: A full-sleeved laboratory coat is mandatory to protect skin and clothing from

potential contamination.[4][7]

Respiratory Protection: Under normal conditions within a functioning fume hood, respiratory

protection is not required. However, if a significant aerosol or dust is generated, or if

engineering controls fail, a NIOSH/MSHA-approved respirator should be used.[6][8]

Experimental Protocol: Weighing and Solution
Preparation
This protocol is designed to prevent dust generation and cross-contamination.

Preparation: Before bringing the chemical into the fume hood, decontaminate the work

surface and gather all necessary equipment (spatula, weigh boat, receiving flask, solvent,

etc.).

Verify Engineering Controls: Confirm that the fume hood is operational by checking the

airflow monitor. Keep the sash at the lowest practical height.
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Don PPE: Wear the required PPE as detailed in Section 4.2.

Handling the Solid:

Place the stock container of 4-(3-Hydroxyphenoxy)benzoic acid in the fume hood.

Open the container slowly to avoid creating a plume of dust.

Use a clean spatula to carefully transfer the desired amount of powder to a weigh boat on

a tared analytical balance. Perform this action gently and close to the balance pan to

minimize dust travel.

Close the stock container immediately after dispensing.

Solubilization:

Carefully transfer the weighed solid into the receiving flask.

Use a funnel if the flask opening is narrow.

Add the desired solvent to the weigh boat to rinse any residual powder into the flask,

ensuring an accurate transfer.

Add the remaining solvent to the flask and seal it before agitation or sonication.

Cleanup and Doffing:

Wipe down the spatula and work surface with a damp cloth. Dispose of the weigh boat

and cloth in the designated solid chemical waste container.

Remove gloves and dispose of them, followed by washing hands thoroughly with soap

and water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b1581726?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Assemble Equipment

1. Don Required PPE
(Goggles, Lab Coat, Gloves)

2. Verify Fume Hood Operation

3. Weigh Solid Compound
(Minimize Dust)

4. Transfer Solid to Flask

5. Add Solvent & Dissolve

6. Securely Cap & Label Solution

7. Clean Workspace & Equipment

8. Doff PPE & Wash Hands

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for handling 4-(3-Hydroxyphenoxy)benzoic acid.
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Storage and Incompatibility
Proper storage is essential for maintaining chemical stability and preventing hazardous

reactions.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[6][9] The designated storage class is 11 for combustible solids. Keep away from heat and

sources of ignition.

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[9]

Aromatic acids can react exothermically with bases and may be oxidized by strong oxidizing

agents, potentially leading to thermal decomposition.

Emergency Procedures
Preparedness is key to mitigating the impact of an accidental exposure or spill.

Spill Response
Prompt and correct action can prevent a minor incident from escalating.

Assess the Situation: Evaluate the size of the spill. For a small spill (a few grams), laboratory

personnel can manage the cleanup. For a large spill, evacuate the area and contact the

institution's Environmental Health & Safety (EHS) department.

Alert Personnel: Notify others in the immediate area.

Control and Contain: Prevent the powder from becoming airborne. Do not use a dry brush for

cleanup.

Cleanup:

Gently cover the spill with an inert absorbent material like vermiculite or sand to prevent

aerosolization.[6]

Carefully sweep the material into a designated chemical waste container.[10]
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Decontaminate the area with a damp cloth, and dispose of all cleanup materials as

hazardous waste.

Post-Cleanup: Wash hands thoroughly and report the incident to the laboratory supervisor.

Spill Occurs

Assess Risk:
Is it a minor spill?

Evacuate Area
& Call EHS

No

Alert Nearby Personnel

Yes

Don Appropriate PPE

Gently Cover with
Inert Absorbent

Sweep into Labeled
Waste Container

Decontaminate Area
with a Damp Cloth

Dispose of all materials
as hazardous waste
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Click to download full resolution via product page

Caption: Decision workflow for a solid chemical spill.

First Aid Measures
In the event of exposure, immediate action is required.
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Exposure Route First Aid Procedure Source

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes, holding

the eyelids open. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention from an

ophthalmologist.

[9][10]

Skin Contact

Remove all contaminated

clothing. Wash the affected

area thoroughly with soap and

water. If irritation develops or

persists, seek medical

attention.

[4][9]

Ingestion

Do NOT induce vomiting.

Rinse mouth thoroughly with

water. If the person is

conscious, have them drink

one or two glasses of water.

Call a physician or poison

control center immediately.

[10]

Inhalation

Move the affected person to

fresh air. If breathing is difficult,

provide oxygen. If breathing

has stopped, begin artificial

respiration. Seek medical

attention.

[9][10]

Waste Disposal
All materials contaminated with 4-(3-Hydroxyphenoxy)benzoic acid, including unused

product, must be treated as hazardous waste.

Containers: Collect waste in clearly labeled, sealed, and appropriate containers.
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Regulations: Disposal must be carried out by a licensed waste disposal company in strict

accordance with all federal, state, and local environmental regulations.[6][11] Do not dispose

of down the drain or in general trash.

Conclusion
While 4-(3-Hydroxyphenoxy)benzoic acid presents defined hazards, particularly acute oral

toxicity and serious eye irritation, these risks can be effectively managed through a combination

of robust engineering controls, consistent use of appropriate PPE, and adherence to

systematic handling protocols. By understanding the rationale behind each safety measure,

researchers can foster an environment where scientific advancement and personal safety are

mutually reinforcing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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